Cas no 2248383-39-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-chlorobenzenesulfonamido)benzoate)
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-chlorobenzenesulfonamido)benzoate Chemical and Physical Properties
Names and Identifiers
-
- 2248383-39-1
- EN300-6524737
- 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-chlorobenzenesulfonamido)benzoate
-
- Inchi: 1S/C21H13ClN2O6S/c22-13-9-11-14(12-10-13)31(28,29)23-18-8-4-3-7-17(18)21(27)30-24-19(25)15-5-1-2-6-16(15)20(24)26/h1-12,23H
- InChI Key: XKCXUBHTQINZRX-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)S(NC1=CC=CC=C1C(=O)ON1C(C2C=CC=CC=2C1=O)=O)(=O)=O
Computed Properties
- Exact Mass: 456.0182850g/mol
- Monoisotopic Mass: 456.0182850g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 31
- Rotatable Bond Count: 6
- Complexity: 796
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 118Ų
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-chlorobenzenesulfonamido)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6524737-1.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-chlorobenzenesulfonamido)benzoate |
2248383-39-1 | 95.0% | 1.0g |
$0.0 | 2025-03-13 |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-chlorobenzenesulfonamido)benzoate Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-chlorobenzenesulfonamido)benzoate
Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-chlorobenzenesulfonamido)benzoate (CAS No. 2248383-39-1)
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-chlorobenzenesulfonamido)benzoate, identified by its Chemical Abstracts Service number (CAS No. 2248383-39-1), is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic derivatives characterized by its intricate molecular architecture, which includes a dioxo group, an isoindol core, and a 4-chlorobenzenesulfonamido moiety. The structural features of this molecule make it a promising candidate for further exploration in drug discovery and therapeutic development.
The dioxo functionality, located at the 1,3 positions of the isoindole ring, contributes to the compound's reactivity and potential bioactivity. This group is often associated with electron-withdrawing properties, which can influence the overall electronic distribution of the molecule. The presence of the isoindol scaffold is particularly noteworthy, as isoindoles have been widely studied for their biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The 4-chlorobenzenesulfonamido substituent further enhances the molecular complexity and may play a crucial role in modulating the compound's pharmacokinetic and pharmacodynamic profiles.
In recent years, there has been a growing interest in developing novel heterocyclic compounds for therapeutic applications. The unique structural features of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-chlorobenzenesulfonamido)benzoate make it an attractive candidate for further investigation. Researchers have been exploring its potential in various pharmacological contexts, particularly in the development of small-molecule inhibitors targeting key biological pathways involved in diseases such as cancer and inflammatory disorders.
One of the most compelling aspects of this compound is its ability to interact with biological targets in a highly specific manner. The combination of the dioxo, isoindol, and 4-chlorobenzenesulfonamido groups creates a multifaceted molecular surface that can engage with proteins and enzymes in complex ways. This specificity is crucial for developing drugs that are both effective and well-tolerated by patients. Recent studies have demonstrated that derivatives of this compound exhibit promising activity against certain cancer cell lines by inhibiting critical signaling pathways involved in tumor growth and progression.
The 4-chlorobenzenesulfonamido moiety is particularly interesting from a chemical biology perspective. Chlorinated aromatic sulfonamides are known to exhibit potent biological activities due to their ability to disrupt enzyme function and protein-protein interactions. In the case of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-chlorobenzenesulfonamido)benzoate, this group may contribute to its inhibitory effects on target enzymes by forming hydrogen bonds or other non-covalent interactions with key residues in the active site. This has opened up new avenues for research into developing novel therapeutic agents that leverage these interactions.
From a synthetic chemistry standpoint, the preparation of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-chlorobenzenesulfonamido)benzoate presents several challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to access such molecules with high purity and yield. Techniques such as multi-step organic synthesis combined with modern purification methods have enabled researchers to produce sufficient quantities of this compound for detailed biological evaluation.
The pharmacological profile of this compound is still under active investigation, but preliminary data suggest that it may have significant therapeutic potential. For instance, studies have shown that it can modulate the activity of enzymes involved in inflammation and immune responses. These effects could make it a valuable candidate for treating conditions such as rheumatoid arthritis or other autoimmune disorders where excessive inflammation plays a key role.
In addition to its potential therapeutic applications, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-chlorobenzenesulfonamido)benzoate may also serve as a valuable tool for understanding fundamental biological processes. By studying how this compound interacts with its targets at the molecular level, researchers can gain insights into disease mechanisms and develop more rational approaches to drug design. This underscores the importance of investing in basic research that explores the properties of novel chemical entities like this one.
The development of new drugs is often a lengthy and complex process that involves multiple stages of research and testing. However, compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-chlorobenzenesulfonamido)benzoate hold promise for accelerating this process by providing leads for further optimization. By identifying promising candidates early in the discovery pipeline, researchers can focus their efforts on refining compounds that show the most potential before moving on to clinical trials.
As our understanding of biology continues to evolve at a rapid pace, so too does our ability to develop targeted therapies based on small-molecule compounds like this one. The integration of computational chemistry techniques with experimental approaches has enabled researchers to predict how different molecules will behave within biological systems with increasing accuracy. This has allowed for more efficient screening processes and has helped identify candidates like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yli 2-(4-chlorobenzenesulfonamido)benzoate that show promise for treating specific diseases.
In conclusion, 1 ,3 - dioxo - 2 ,3 - dihydro - 1 H - isoindol - 2 - yl i 2 -( 4 - chlorobenzene sulfon amide ) benzoate ( CAS No . 2248383 -39 - 1 ) represents an intriguing compoun d wi th poten tial therapeutic applications . Its unique structural features , inclu ding th e diox o , i so ind ol , an d 4 - chlorobenzene sulf on am ide moieties , make it a promis ing candi date fo r further investigation . As research con tinues t o unravel th e bio logical act ivities an d mechanisms associated with this compound , it is likely that new therapeutic opportunities will emerge . The continued exploration of such molecules will contribute significantly to our understand ing o f disease an d t he develop ment o f novel treatments. p >
2248383-39-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-chlorobenzenesulfonamido)benzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)